BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-Bromodecane
(CAS: 112-29-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromodecane

Cat. No.: B1670165

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromodecane, also known as decyl bromide, is a linear bromoalkane with the chemical
formula C10H21Br. It presents as a clear, colorless to light yellow liquid and is utilized primarily
as a reagent in organic synthesis.[1] Its long alkyl chain and reactive bromide group make it a
valuable intermediate for introducing a decyl group into various molecular structures. This
guide provides a comprehensive overview of its physicochemical properties, synthesis,
applications in drug development, and safety and handling protocols.

Physicochemical Properties

The fundamental physical and chemical characteristics of 1-Bromodecane are summarized in
the table below, providing a consolidated reference for laboratory and research applications.
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Property Value Source
CAS Number 112-29-8 [2][3]
Molecular Formula C1oH21Br [2][3]
Molecular Weight 221.18 g/mol [11[2]
Boiling Point 238 °C (at 1013 mbar) [4115]
Melting Point -30°Cto0-29.2 °C [4]
Density 1.07 g/cm3 (at 20 °C) [4]
Refractive Index n20/D 1.458 [6]
Flash Point 94 °C (closed cup) [4]
Vapor Pressure 0.04 mmHg [1]
Solubility Insoluble in water; Soluble in 6]
ethanol and ether.
Appearance Clear, colorless to light yellow o

liquid.

Synthesis of 1-Bromodecane

1-Bromodecane is commonly synthesized from 1-decanol. The following section details a

typical laboratory-scale experimental protocol.

Synthesis from 1-Decanol via Acid-Catalyzed

Bromination

This method involves the reaction of 1-decanol with hydrobromic acid in the presence of a

sulfuric acid catalyst.

Experimental Protocol:

¢ Reaction Setup: In a reaction flask equipped with a reflux condenser, add 1 mole of 1-

decanol.
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» Acid Addition: With cooling, carefully and sequentially add 0.5 moles of concentrated sulfuric
acid and then 1.25 moles of 48% hydrobromic acid to the 1-decanol.

o Reflux: Heat the mixture and maintain it at a rolling boil under reflux for 6 hours.
o Work-up:

o After the reflux period, allow the mixture to cool.

o Perform a steam distillation to separate the crude 1-bromodecane.

o Transfer the distillate to a separatory funnel.
 Purification:

o Wash the crude 1-bromodecane twice with approximately one-fifth of its volume with cold,
concentrated sulfuric acid or hydrochloric acid to remove any ether by-product.

o Wash the organic layer with water.

o Neutralize any remaining acid by washing with a sodium bicarbonate solution.
o Wash again with water.

o Dry the 1-bromodecane over anhydrous calcium chloride.

» Final Distillation: Purify the dried product by fractional distillation using a 20-cm Vigreux
column to yield pure 1-bromodecane.[7]

A generalized workflow for the synthesis of 1-Bromodecane is depicted below.
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Synthesis Workflow of 1-Bromodecane

1-Decanol HBr, H2SO4

Reflux (6 hours)

Steam Distillation

Washing & Neutralization

Drying (CaClz)

Fractional Distillation

Pure 1-Bromodecane

Click to download full resolution via product page

Caption: Synthesis Workflow of 1-Bromodecane.
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Applications in Research and Drug Development

1-Bromodecane serves as a key intermediate in organic synthesis, particularly in the
pharmaceutical industry.[8] Its primary application is as an alkylating agent to introduce a ten-
carbon alkyl chain (decyl group) into a target molecule. This modification is often employed to
increase the lipophilicity of a compound, which can enhance its ability to cross cell membranes
and improve its pharmacokinetic profile.[9] While not typically a pharmacologically active
compound itself, it is a building block for various therapeutic agents.[10]

A logical diagram illustrating the role of 1-Bromodecane in modifying a hypothetical drug
candidate is presented below.

Role of 1-Bromodecane in Drug Moiety Modification

Active Pharmaceutical
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Nucleophilic Site (e.g., -OH, -NH2)
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(C10H21Br)

Modified API
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Membrane Permeability
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Caption: Role of 1-Bromodecane in Drug Moiety Modification.

Safety and Handling
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1-Bromodecane is considered hazardous and requires careful handling in a laboratory setting.
[11]

5.1. Hazard Identification
e GHS Pictograms: GHS07 (Exclamation mark).
 Signal Word: Warning.

o Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319).[4] May
be very toxic to aquatic life (H400).[1]

5.2. Precautionary Measures and First Aid

A summary of recommended personal protective equipment (PPE) and first aid measures is
provided in the table below.
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Precaution

Description

First Aid

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles.[12][13]

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Get
immediate medical attention.
[12][14]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[12][13]

Flush skin with plenty of water
for at least 15 minutes while
removing contaminated
clothing and shoes. Wash
clothing before reuse. Get
medical aid.[12]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.
[12]

Remove from exposure and
move to fresh air immediately.
If not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical aid.[12]

Wash thoroughly after
handling. Use with adequate

ventilation. Avoid contact with

If swallowed, and the victim is
conscious and alert, give 2-4

cupfuls of milk or water. Never

Handling eyes, skin, and clothing. Keep ) )
. _ _ give anything by mouth to an
container tightly closed. Avoid ]
, _ _ _ unconscious person. Get
ingestion and inhalation.[12] ) o )
medical aid immediately.[12]
[15]
Store in a tightly closed
container in a cool, dry, well-
Storage

ventilated area away from

incompatible substances.[12]

5.3. Fire Fighting Measures
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o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[12]
[13]

e Special Hazards: During a fire, irritating and highly toxic gases such as carbon oxides and
hydrogen bromide gas may be generated by thermal decomposition or combustion.[12][13]

5.4. Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 5.2.
[13]

o Spills/Leaks: Absorb the spill with inert material (e.g., vermiculite, sand, or earth), then place
it in a suitable container for disposal.[12] Provide ventilation.[12]

Conclusion

1-Bromodecane is a versatile and important chemical intermediate with well-defined
physicochemical properties. Its synthesis from 1-decanol is a standard laboratory procedure.
The primary utility of 1-Bromodecane in drug development lies in its ability to append a
lipophilic decyl chain, thereby modifying the properties of parent molecules. Strict adherence to
safety and handling protocols is essential when working with this compound. This guide
provides a foundational resource for researchers and professionals utilizing 1-Bromodecane in
their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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